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Introduction

CC-115 hydrochloride is a potent and selective dual inhibitor of mammalian target of
rapamycin (MTOR) and DNA-dependent protein kinase (DNA-PK).[1][2] This dual inhibitory
action makes it a compound of significant interest in oncology research, as it simultaneously
targets pathways involved in cell growth, proliferation, and DNA damage repair.[3][4] These
application notes provide a comprehensive overview of CC-115, including its mechanism of
action, IC50 values in various cancer cell lines, and detailed protocols for determining its half-
maximal inhibitory concentration (IC50).

Mechanism of Action

CC-115 exerts its anti-neoplastic activity by inhibiting two key enzymes:

o« MTOR: A serine/threonine kinase that acts as a central regulator of cell growth, proliferation,
metabolism, and survival. CC-115 inhibits both mTOR complex 1 (nTORC1) and mTORC2.

[2](5][6]

o DNA-PK: A serine/threonine protein kinase crucial for the non-homologous end joining
(NHEJ) pathway, a major mechanism for repairing DNA double-strand breaks.[3][7]
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By inhibiting both mTOR and DNA-PK, CC-115 can suppress tumor growth and induce
apoptosis, particularly in cancer cells with deficiencies in other DNA repair pathways, such as
those with non-functional ATM.[3][4]

Data Presentation: IC50 Values of CC-115

The following tables summarize the reported IC50 values for CC-115 against its primary kinase
targets and various cancer cell lines. These values highlight the compound's potency and
context-dependent efficacy.

Target Kinase IC50 (nM) Reference
DNA-PK 13 [1]5]

mTOR 21 [1](5]
PI3K-alpha 850 [5]

ATM >30,000 [5]

ATR >30,000 [5]

Cell Line Cancer Type IC50 (uM) Reference
PC-3 Prostate Cancer 0.138 [2][5]
CLL (Chronic

Lymphocytic Leukemia 0.51 [1]
Leukemia)

Healthy B Cells Normal 0.93 [1]
786-0 Renal Cell Carcinoma  1-5 [8]
oCani Non-Small Cell Lung 0.1 (effective ]

Cancer concentration)

Signaling Pathway Diagrams

The following diagrams illustrate the signaling pathways targeted by CC-115.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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